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Compound of Interest

Compound Name: 7-Chloro-1-methyl-1H-indazole

Cat. No.: B572010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 7-Chloro-1-methyl-1H-indazole, a key

heterocyclic compound utilized in medicinal chemistry and organic synthesis. We will explore

its fundamental properties, established synthesis protocols, and its role as a critical building

block in the development of novel therapeutic agents.

Compound Profile and Identification
7-Chloro-1-methyl-1H-indazole is a substituted indazole derivative. The indazole core, a

bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrazole ring, is a

recognized "privileged scaffold" in medicinal chemistry.[1][2] This structure is noted for its wide

range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial

properties.[2][3][4] The specific substitutions of a chlorine atom at the 7-position and a methyl

group at the 1-position of the indazole ring create a unique chemical entity with distinct

properties and reactivity, making it a valuable intermediate in targeted synthesis.[5]

Key Identification and Physicochemical Properties
A precise understanding of the compound's properties is foundational for its application in

research and development.
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Property Value Source

CAS Number 1216697-27-6 [6]

Molecular Formula C₈H₇ClN₂ [7]

Molecular Weight 166.61 g/mol [7]

IUPAC Name 7-chloro-1-methyl-1H-indazole [7]

Canonical SMILES CN1N=CC2=C1C(=CC=C2)Cl [7]

Appearance (Varies, often a solid) N/A

Chemical Structure
The structural arrangement of 7-Chloro-1-methyl-1H-indazole is crucial for its chemical

behavior. The diagram below illustrates the connectivity of atoms and the bicyclic ring system.

Caption: 2D structure of 7-Chloro-1-methyl-1H-indazole.

Synthesis and Manufacturing
The synthesis of substituted indazoles is a well-established area of organic chemistry, with

various methods available depending on the desired substitution pattern.[8] A common strategy

for producing N-alkylated indazoles involves the cyclization of appropriately substituted anilines

or related precursors.

While a specific, publicly documented synthesis for 7-Chloro-1-methyl-1H-indazole is not

readily available in peer-reviewed literature, a general and logical synthetic approach can be

proposed based on established indazole synthesis methodologies.[8][9] This hypothetical

workflow illustrates the key chemical transformations required.

Hypothetical Synthesis Workflow
This process involves the diazotization of a substituted aniline followed by an intramolecular

cyclization.

Caption: Hypothetical workflow for the synthesis of 7-Chloro-1-methyl-1H-indazole.
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Detailed Experimental Protocol (Hypothetical)
The following protocol is a representative example based on general procedures for indazole

synthesis and N-alkylation. This is an illustrative method and requires optimization and safety

assessment before implementation.

Step 1 & 2: Synthesis of 7-Chloro-1H-indazole (Adapted from general diazotization-cyclization

methods[8])

Preparation: Dissolve 2-chloro-6-methylaniline in a suitable acidic medium (e.g., aqueous

HCl) and cool the mixture to 0-5 °C in an ice bath.

Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise

to the aniline solution. Maintain the temperature below 5 °C throughout the addition to

ensure the stability of the resulting diazonium salt.

Reductive Cyclization: To the solution containing the diazonium salt, slowly add a reducing

agent such as sodium sulfite (Na₂SO₃) or tin(II) chloride (SnCl₂). This step facilitates the

intramolecular cyclization to form the indazole ring.

Work-up: After the reaction is complete (monitored by TLC), neutralize the mixture and

extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude 7-Chloro-1H-indazole by column

chromatography or recrystallization.

Step 3: N-Methylation of 7-Chloro-1H-indazole

Preparation: Dissolve the purified 7-Chloro-1H-indazole in an aprotic polar solvent such as

dimethylformamide (DMF).

Deprotonation: Add a suitable base, such as potassium carbonate (K₂CO₃) or sodium

hydride (NaH), to the solution to deprotonate the indazole nitrogen.

Alkylation: Add methyl iodide (CH₃I) to the reaction mixture. The reaction is typically stirred at

room temperature or gently heated until the starting material is consumed.
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Work-up and Purification: Quench the reaction with water and extract the product into an

organic solvent. Wash the organic layer with brine, dry it, and concentrate it. Purify the final

product, 7-Chloro-1-methyl-1H-indazole, via silica gel chromatography to achieve high

purity.

Applications in Drug Discovery and Medicinal
Chemistry
Indazole derivatives are integral to modern drug discovery due to their ability to mimic

biological structures and interact with a variety of enzymatic targets.[1][2] 7-Chloro-1-methyl-
1H-indazole serves as a crucial building block for creating more complex molecules with

potential therapeutic value.

The specific substitution pattern of this compound provides medicinal chemists with a scaffold

that can be further functionalized. The chlorine atom at the 7-position can be a site for cross-

coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce new aryl or alkyl groups,

enabling the exploration of the chemical space around the core structure. This versatility is

critical in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

While specific drugs derived directly from this molecule may not be publicly disclosed, its

structural motifs are found in compounds investigated for various diseases, including:

Oncology: As intermediates for kinase inhibitors.[10]

Neurology and Inflammation: The indazole core is present in various compounds targeting

pathways involved in these conditions.[4][5]

Infectious Diseases: Substituted indazoles have been explored for their potential as

antibacterial and antiviral agents.[2][11]

Safety, Handling, and Storage
As with all laboratory chemicals, 7-Chloro-1-methyl-1H-indazole should be handled with

appropriate care.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Toxicity: Specific toxicity data is limited. Compounds of this class should be treated as

potentially harmful if ingested, inhaled, or absorbed through the skin. Always consult the

Safety Data Sheet (SDS) provided by the supplier before use.

Conclusion
7-Chloro-1-methyl-1H-indazole is a specialized chemical intermediate of significant value to

the pharmaceutical and life sciences industries. Its defined structure, identified by CAS number

1216697-27-6, provides a robust starting point for the synthesis of complex, biologically active

molecules.[6] A thorough understanding of its properties, synthesis, and potential applications

enables researchers to effectively leverage this compound in the pursuit of novel therapeutics

and advanced chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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